SERT Binding Affinity: n-Pentyl Derivative vs. Unsubstituted 4-(Methylthio)benzylamine and N-Methyl Congener
The n-pentyl compound {[4-(Methylsulfanyl)phenyl]methyl}(pentyl)amine demonstrates measurable affinity for the human serotonin transporter (SLC6A4/SERT) with a pKi of 5.40 ± 0.50 (Ki ≈ 4.0 μM), sourced from ChEMBL 20 activity data [1]. In contrast, the unsubstituted parent 4-(methylthio)benzylamine (CAS 83171-39-5) and the N-methyl derivative (CAS 84212-03-3) lack any annotated SERT binding data in ChEMBL, BindingDB, or PubChem BioAssay as of 2026, indicating that the n-pentyl extension is a critical structural determinant for SERT recognition within this chemotype [2][3]. The pentan-2-yl (sec-pentyl) and pentan-3-yl branched isomers (CAS 1038244-77-7) similarly lack reported SERT activity data, suggesting that the linear n-pentyl geometry may be required for productive binding .
| Evidence Dimension | SERT (SLC6A4) binding affinity |
|---|---|
| Target Compound Data | pKi = 5.40 ± 0.50 (Ki ≈ 4.0 μM, n = 2 observations) |
| Comparator Or Baseline | 4-(Methylthio)benzylamine (CAS 83171-39-5): No SERT binding data annotated in major public databases. N-Methyl-4-(methylthio)benzenemethanamine (CAS 84212-03-3): No SERT binding data annotated. |
| Quantified Difference | Target compound: measurable SERT pKi = 5.40. Comparators: no detectable SERT affinity reported, implying >10-fold or complete loss of binding. |
| Conditions | ChEMBL 20 curated activity data; assay details available via ZINC substance page ZINC49020137. |
Why This Matters
For SERT-targeted screening cascades, the n-pentyl derivative provides a validated starting point with confirmed target engagement, whereas the unsubstituted or N-methyl analogs offer no assurance of SERT binding, making the pentyl compound the rational choice for primary hit expansion.
- [1] ZINC Database. ZINC49020137. Activities: SLC6A4 pKi = 5.40 (0.50). Reference Doc 50103: Eur. J. Med. Chem. 2009, 44(12), 4862–4888. PMID: 19717215. View Source
- [2] PubChem. [4-(Methylsulfanyl)phenyl]methanamine (CAS 83171-39-5). Biological test results: No SERT activity annotated. View Source
- [3] BindingDB. Search for methyl({4-(methylsulfanyl)phenylmethyl})amine (CAS 84212-03-3): No SERT Ki or IC50 data returned. View Source
